Cas no 1528072-14-1 (4-{(5-methylfuran-2-yl)methylamino}pentan-1-ol)

• Product Name: 4-{(5-methylfuran-2-yl)methylamino}pentan-1-ol
• CAS No: 1528072-14-1
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 5151432
• PubChem ID: 75356513
• Update Time: 2025-10-28

4-{(5-methylfuran-2-yl)methylamino}pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 4-[[(5-methyl-2-furanyl)methyl]amino]-
• 4-{(5-methylfuran-2-yl)methylamino}pentan-1-ol

• Inchi： 1S/C11H19NO2/c1-9(4-3-7-13)12-8-11-6-5-10(2)14-11/h5-6,9,12-13H,3-4,7-8H2,1-2H3
• InChI Key： URWNTMFNXAZUSV-UHFFFAOYSA-N
• SMILES： C(O)CCC(NCC1=CC=C(C)O1)C

Additional information on 4-{(5-methylfuran-2-yl)methylamino}pentan-1-ol

4-{(5-Methylfuran-2-yl)methylamino}Pentan-1-ol (CAS No: 1528072-14-1)

4-{(5-Methylfuran-2-yl)methylamino}Pentan-1-ol, a compound with the CAS registry number 1528072-14-1, is an organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pentanol backbone with a methylamino group substituted by a 5-methylfuran moiety. The presence of the furan ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and applications.

The synthesis of 4-{(5-Methylfuran-2-yl)methylamino}Pentan-1-ol involves a series of well-established organic reactions, including nucleophilic substitutions, reductions, and condensations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate the formation of the methylamino group, which has shown promising results in terms of enantioselectivity and yield.

From a structural standpoint, the molecule's pentanol backbone provides hydrophilic properties, while the 5-methylfuran substituent introduces hydrophobicity due to its aromatic nature. This balance of polar and non-polar groups makes 4-{(5-Methylfuran-2-yl)methylamino}Pentan-1-ol an ideal candidate for applications in drug delivery systems, where amphiphilic molecules are often required to enhance bioavailability and stability.

Recent studies have highlighted the potential of 4-{(5-Methylfuran-2-yl)methylamino}Pentan-1 ol as a precursor for bioactive compounds. For instance, researchers at the University of California have demonstrated that this compound can be converted into potent inhibitors of certain kinases involved in cancer progression. The furan ring's reactivity allows for further functionalization, enabling the creation of diverse bioactive molecules with tailored activities.

In addition to its role in drug discovery, 4-{(5-Methylfuran 2 yl)m ethyl amino}Pentan 1 ol has found applications in agrochemicals and materials science. Its ability to form stable complexes with metal ions has led to its use as a chelating agent in agricultural formulations designed to enhance nutrient uptake in plants. Furthermore, this compound has been employed as a building block in the synthesis of advanced polymers with tailored mechanical and thermal properties.

The physical and chemical properties of 4-{(5-M ethyl furan 2 yl) methyl amino}Pentan 1 ol have been extensively studied to optimize its performance in various applications. For example, its solubility in both polar and non-polar solvents makes it suitable for use in emulsion-based formulations. Additionally, its thermal stability up to 300°C ensures its usability in high-throughput manufacturing processes.

From an environmental perspective, researchers have investigated the biodegradability of 4-{(5-M ethyl furan 2 yl) methyl amino}Pentan 1 ol under different conditions. Studies conducted by the European Chemicals Agency (ECHA) indicate that this compound exhibits moderate biodegradability under aerobic conditions, which aligns with current regulations on sustainable chemical production.

In conclusion, 4-{(5-M ethyl furan 2 yl) methyl amino}Pentan 1 ol (CAS No: 1528072 14 1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and functionalization techniques, positions it as a valuable tool for addressing current challenges in medicine, agriculture, and materials science.